Cas no 56176-08-0 (4-(3-chloro-2-methylphenyl)-3-methyl-4H-pyrido[4,3-e][1,2,4]thiadiazine 1,1-dioxide)

• Product name: 4-(3-chloro-2-methylphenyl)-3-methyl-4H-pyrido[4,3-e][1,2,4]thiadiazine 1,1-dioxide
• CAS No: 56176-08-0
• MF: C₁₄H₁₂ClN₃O₂S
• MW: 321.781980514526
• CID: 1596616
• PubChem ID: 3043804

4-(3-chloro-2-methylphenyl)-3-methyl-4H-pyrido[4,3-e][1,2,4]thiadiazine 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 4-(3-chloro-2-methylphenyl)-3-methyl-4H-pyrido[4,3-e][1,2,4]thiadiazine 1,1-dioxide
• 4-(3-chloro-2-methylphenyl)-3-methylpyrido[4,3-e][1,2,4]thiadiazine 1,1-dioxide
• 4-(3-Chloro-2-methylphenyl)-3-methyl-4H-pyrido(4,3-e)-1,2,4-thiadiazine 1,1-dioxide
• JDL 158
• BRN 1021082
• 56176-08-0
• 4H-Pyrido(4,3-e)-1,2,4-thiadiazine, 4-(3-chloro-2-methylphenyl)-3-methyl-, 1,1-dioxide
• DTXSID30204716

• Inchi： InChI=1S/C14H12ClN3O2S/c1-9-11(15)4-3-5-12(9)18-10(2)17-21(19,20)14-8-16-7-6-13(14)18/h3-8H,1-2H3
• InChI Key： PSDYDROQZBTFAT-UHFFFAOYSA-N
• SMILES： CC1=C(C=CC=C1Cl)N2C(=NS(=O)(=O)C3=C2C=CN=C3)C

Computed Properties

• Exact Mass: 321.03406
• Monoisotopic Mass: 321.0338755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71Ų
• XLogP3: 2

Experimental Properties

• PSA: 62.63